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Compound of Interest

Compound Name: Chlorphenesin Carbamate

CAS No.: 126632-50-6

Cat. No.: B1178527

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorphenesin carbamate is a centrally acting skeletal muscle relaxant.[1][2] Unlike

peripherally acting agents that target the muscle tissue directly, chlorphenesin carbamate
exerts its effects on the central nervous system (CNS), specifically the brain and spinal cord, to

alleviate muscle pain and spasms.[1] These application notes provide an overview of its

mechanism of action, key experimental findings, and detailed protocols for its use in skeletal

muscle research.

Mechanism of Action
The primary mechanism of action for chlorphenesin carbamate is the modulation of the

central nervous system.[1] It is believed to potentiate the action of gamma-aminobutyric acid

(GABA), a major inhibitory neurotransmitter, which leads to a decrease in neuronal excitability.

[1] This suppression of hyperactive neuronal circuits results in muscle relaxation.[1]

Additionally, chlorphenesin carbamate possesses sedative properties that can contribute to
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its muscle-relaxing effects by reducing overall muscle tension.[1] It selectively blocks

polysynaptic pathways at both the spinal and supra-spinal levels.

Data Presentation
In Vivo Effects of Chlorphenesin Carbamate on Skeletal
Muscle Function

Parameter
Animal
Model

Dosage
Route of
Administrat
ion

Observed
Effect

Reference

Grip Strength Mice Not specified Not specified Decreased [3]

Pinna &

Corneal

Reflexes

Mice Not specified Not specified Inhibited [3]

Oxotremorine

-induced

Tremors

Mice Not specified Not specified Inhibited [3]

Decerebrate

Rigidity
Not specified Not specified Not specified Depressed [3]

Electrophysiological Effects of Chlorphenesin
Carbamate on Spinal Neurons
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Parameter
Animal
Model

Dosage/Co
ncentration

Route of
Administrat
ion

Observed
Effect

Reference

Monosynaptic

Reflex (MSR)
Spinal Rats 50 mg/kg Intravenous Inhibited [4][5]

Polysynaptic

Reflex (PSR)
Spinal Rats 50 mg/kg Intravenous

Inhibited

(more

susceptible

than MSR)

[4][5]

Motoneuron

Excitability
Spinal Rats 50 mg/kg Intravenous Reduced [4][5]

Primary

Afferent

Terminal

Excitability

Spinal Rats 50 mg/kg Intravenous Unchanged [4][5]

Spontaneous

Activity

(Primary

Afferent

Terminals &

Motoneurons)

Isolated

Bullfrog

Spinal Cord

Not specified Perfusion Depressed [6]

Motoneuron

Firing

(induced by

excitatory

amino acids)

Isolated

Bullfrog

Spinal Cord

Not specified Perfusion Abolished [6]
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Caption: Proposed signaling pathway of chlorphenesin carbamate.
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Caption: In vivo assessment of a centrally acting muscle relaxant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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